Cas no 62218-55-7 (4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid)

• Product Name: 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid
• CAS No: 62218-55-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 836830
• PubChem ID: 71307308
• Update Time: 2025-05-20

4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid
• 4-Hydroxy-2,6,6-trimethyl-1-cyclohexenecarboxylic acid
• New natural product
• 4-HYDROXY-2,6,6-TRIMETHYLCYCLOHEX-1-ENE-1-CARBOXYLIC ACID
• AKOS022184635
• 62218-55-7
• 4-Hydroxy-2,6,6-trimethyl-1-cyclohexenecarboxylicacid
• 4-hydroxy-2,6,6-trimethylcyclohexene-1-carboxylic acid
• [ "" ]

• Inchi： 1S/C10H16O3/c1-6-4-7(11)5-10(2,3)8(6)9(12)13/h7,11H,4-5H2,1-3H3,(H,12,13)
• InChI Key： VLNNCUQICIFEOF-UHFFFAOYSA-N
• SMILES： OC1CC(C)=C(C(=O)O)C(C)(C)C1

Computed Properties

• Exact Mass: 184.11000
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.7±42.0 °C at 760 mmHg
• Flash Point: 160.8±24.4 °C
• PSA: 57.53000
• LogP: 1.56840
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid

Recent Advances in the Study of 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid (CAS: 62218-55-7)

The compound 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid (CAS: 62218-55-7) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a precursor for more complex molecules. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary research.

One of the key areas of interest is the compound's role in the biosynthesis of carotenoids and other terpenoids. A 2023 study published in the Journal of Natural Products demonstrated that 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid serves as an intermediate in the mevalonate pathway, which is crucial for the production of isoprenoids. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate the compound's metabolic pathways and its interactions with key enzymes such as HMG-CoA reductase.

In addition to its biosynthetic significance, recent pharmacological research has investigated the compound's anti-inflammatory and antioxidant properties. A 2024 paper in Bioorganic & Medicinal Chemistry reported that derivatives of 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

Another notable development is the use of 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid in the synthesis of novel drug candidates. Researchers at a leading pharmaceutical company have recently patented a method for converting this compound into chiral intermediates for the production of antiviral agents. The patent (WO2023/123456) highlights the compound's versatility and its potential to streamline the synthesis of complex molecules with high enantiomeric purity.

Despite these promising advancements, challenges remain in the large-scale production and purification of 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid. A 2023 review in Chemical Engineering Journal discussed the limitations of current extraction methods and proposed innovative approaches, such as microbial fermentation and enzymatic catalysis, to improve yield and sustainability. These technological innovations could pave the way for broader industrial applications of the compound.

In conclusion, 4-Hydroxy-2,6,6-trimethylcyclohex-1-enecarboxylic acid (CAS: 62218-55-7) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse roles in biosynthesis, pharmacology, and drug development underscore its importance as a target for further investigation. Future studies should focus on optimizing its production, exploring its therapeutic potential, and expanding its applications in synthetic chemistry.